Cas no 1006471-52-8 (N-[(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl]-N-methylamine)

N-[(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl]-N-methylamine is a brominated pyrazole derivative featuring a methylamine substituent at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the bromine atom enhances its reactivity, enabling selective cross-coupling reactions, while the methylamine moiety offers opportunities for further functionalization. Its stable pyrazole core contributes to structural diversity in drug discovery. The compound is typically handled under inert conditions due to its sensitivity to moisture and air. Suitable for research applications, it provides a valuable scaffold for the design of bioactive molecules.

N-[(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl]-N-methylamine structure

1006471-52-8 structure

Product Name:N-[(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl]-N-methylamine

CAS No:1006471-52-8

MF:C₆H₁₀BrN₃

MW:204.06769990921

CID:3059261

PubChem ID:19620699

Update Time:2025-06-07

N-[(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl]-N-methylamine Chemical and Physical Properties

Names and Identifiers

- N-[(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl]-N-methylamine
- [(4-bromo-1-methylpyrazol-3-yl)methyl]methylamine
- [(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl](methyl)amine
- 1006471-52-8
- SCHEMBL15884857
- [(4-BROMO-1-METHYLPYRAZOL-3-YL)METHYL](METHYL)AMINE
- CS-0260908
- 1-(4-bromo-1-methylpyrazol-3-yl)-N-methylmethanamine
- AKOS000309850
- GQB47152
- EN300-762763
- 1-(4-bromo-1-methyl-1H-pyrazol-3-yl)-N-methylmethanamine
- BBL039940
- STK349591
- 1-(4-Bromo-1-methyl-3-pyrazolyl)-N-methylmethanamine
- MDL： MFCD04969713
- Inchi： 1S/C6H10BrN3/c1-8-3-6-5(7)4-10(2)9-6/h4,8H,3H2,1-2H3
- InChI Key： QXADAMCKVYOTFP-UHFFFAOYSA-N
- SMILES： BrC1=CN(C)N=C1CNC

Computed Properties

Exact Mass: 203.00581Da
Monoisotopic Mass: 203.00581Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 109
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 29.9Å²

N-[(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl]-N-methylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-762763-1.0g	[(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl](methyl)amine	1006471-52-8	95%	1.0g	$507.0	2024-05-23
1PlusChem	1P00JF32-50mg	N-[(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl]-N-methylamine	1006471-52-8	95%	50mg	$203.00	2023-12-27
1PlusChem	1P00JF32-100mg	N-[(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl]-N-methylamine	1006471-52-8	95%	100mg	$272.00	2023-12-27
1PlusChem	1P00JF32-250mg	N-[(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl]-N-methylamine	1006471-52-8	95%	250mg	$362.00	2023-12-27
1PlusChem	1P00JF32-500mg	N-[(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl]-N-methylamine	1006471-52-8	95%	500mg	$552.00	2023-12-27
1PlusChem	1P00JF32-1g	N-[(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl]-N-methylamine	1006471-52-8	95%	1g	$689.00	2023-12-27
1PlusChem	1P00JF32-2.5g	N-[(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl]-N-methylamine	1006471-52-8	95%	2.5g	$1041.00	2023-12-27
1PlusChem	1P00JF32-5g	N-[(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl]-N-methylamine	1006471-52-8	95%	5g	$1627.00	2023-12-27
1PlusChem	1P00JF32-10g	N-[(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl]-N-methylamine	1006471-52-8	95%	10g	$2819.00	2023-12-27
A2B Chem LLC	AJ05214-50mg	N-[(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl]-N-methylamine	1006471-52-8	95%	50mg	$340.00	2024-04-20